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Compound of Interest

Compound Name: MTX-216

Cat. No.: B15612916 Get Quote

Introduction: The PI3K/Akt/mTOR Pathway
The PI3K/Akt/mTOR pathway is a crucial intracellular signaling network that governs cell

growth, proliferation, survival, and metabolism.[1] Its aberrant activation is a hallmark of many

cancers, often initiated by mutations in genes such as PIK3CA or loss of the tumor suppressor

PTEN.[4][5] MTX-216 is hypothesized to exert its anti-neoplastic effects by directly inhibiting

key kinases within this pathway, thereby blocking downstream signaling and inducing cancer

cell death. The following models and assays are designed to rigorously test this hypothesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel
Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

4. aacrjournals.org [aacrjournals.org]

5. Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In vitro models for studying MTX-216 efficacy].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612916#in-vitro-models-for-studying-mtx-216-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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